N,N'-[carbonylbis(6-hydroxy-3,1-phenylene)]bis(2-nitrobenzamide)

• IUPAC Name: N-[2-hydroxy-5-[4-hydroxy-3-[(2-nitrobenzoyl)amino]benzoyl]phenyl]-2-nitrobenzamide
• InChI: InChI=1S/C27H18N4O9/c32-23-11-9-15(13-19(23)28-26(35)17-5-1-3-7-21(17)30(37)38)25(34)16-10-12-24(33)20(14-16)29-27(36)18-6-2-4-8-22(18)31(39)40/h1-14,32-33H,(H,28,35)(H,29,36)
• InChI Key: LWIPWRCQTYJVJS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NC2=C(C=CC(=C2)C(=O)C3=CC(=C(C=C3)O)NC(=O)C4=CC=CC=C4[N+](=O)[O-])O)[N+](=O)[O-]
• Molecular Formula: C27H18N4O9
• Molecular Weight: 542.5 g/mol

Description

N,N'-[carbonylbis(6-hydroxy-3,1-phenylene)]bis(2-nitrobenzamide) is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as CHPB and is a member of the nitrobenzamide family of compounds. CHPB has been shown to have a wide range of biochemical and physiological effects, making it an attractive compound for use in scientific research.

Mechanism of Action

The exact mechanism of action of CHPB is not fully understood. However, it is believed that CHPB acts as a positive allosteric modulator of the AMPA receptor. This enhances the activity of the receptor and leads to an increase in synaptic plasticity.
Biochemical and Physiological Effects:
CHPB has been shown to have a wide range of biochemical and physiological effects. In addition to its effects on synaptic plasticity, CHPB has also been shown to have neuroprotective effects. It has been shown to protect neurons from oxidative stress and excitotoxicity. CHPB has also been shown to have anti-inflammatory effects and can reduce the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using CHPB in lab experiments is its ability to enhance synaptic plasticity. This makes it a valuable tool for studying the mechanisms underlying learning and memory. However, one limitation of using CHPB is its potential toxicity. High doses of CHPB can lead to cell death and neurotoxicity.

Future Directions

There are several future directions for research on CHPB. One area of research is the development of new treatments for cognitive disorders such as Alzheimer's disease. Another area of research is the development of new drugs that target the AMPA receptor. Additionally, more research is needed to fully understand the mechanism of action of CHPB and its potential side effects.

Scientific Research Applications

CHPB has been extensively studied for its potential applications in scientific research. One of the most promising applications of CHPB is in the field of neuroscience. CHPB has been shown to enhance synaptic plasticity and improve learning and memory in animal models. This makes CHPB a potential candidate for the development of new treatments for cognitive disorders such as Alzheimer's disease.